Cas no 74050-95-6 (3-(butylcarbamoyl)pyridine-2-carboxylic acid)

3-(butylcarbamoyl)pyridine-2-carboxylic acid structure
74050-95-6 structure
Product Name:3-(butylcarbamoyl)pyridine-2-carboxylic acid
CAS No:74050-95-6
MF:C11H14N2O3
MW:222.240462779999
CID:563966
PubChem ID:3057510
Update Time:2025-04-19

3-(butylcarbamoyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(butylcarbamoyl)pyridine-2-carboxylic acid
    • 4(3)-Pyridinecarboxylic acid, 3(4)-butylcarbamoyl-
    • 3(4)-N-Butylformamido-4(3)-carboxypyridine
    • DTXSID90224950
    • 74050-95-6
    • 3(4)-Butylcarbamoyl-4(3)-pyridinecarboxylic acid
    • Inchi: 1S/C11H14N2O3/c1-2-3-6-13-10(14)8-5-4-7-12-9(8)11(15)16/h4-5,7H,2-3,6H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: XRPGXQWZJXPJHN-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CN=C1C(=O)O)NCCCC

Computed Properties

  • Exact Mass: 222.1
  • Monoisotopic Mass: 222.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 79.3Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 453.4°C at 760 mmHg
  • Flash Point: 228°C
  • Refractive Index: 1.548
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